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Introduction
Dacinostat, also known as LAQ824 or NVP-LAQ824, is a potent pan-histone deacetylase

(HDAC) inhibitor that has demonstrated significant anti-tumor activity in preclinical studies of

colon cancer. By inhibiting HDAC enzymes, dacinostat alters the acetylation status of histone

and non-histone proteins, leading to the modulation of gene expression and the induction of

various cellular responses, including cell cycle arrest, apoptosis, and inhibition of tumor growth.

These application notes provide a comprehensive overview of the effects of dacinostat on

colon cancer cell lines, along with detailed protocols for key in vitro experiments.

Mechanism of Action
Dacinostat exerts its anticancer effects by inhibiting the activity of multiple HDAC enzymes,

leading to an accumulation of acetylated histones H3 and H4.[1] This hyperacetylation of

chromatin results in a more open chromatin structure, allowing for the transcription of genes

that are often silenced in cancer cells. One of the key target genes activated by dacinostat is
the cyclin-dependent kinase inhibitor p21.[1][2] The upregulation of p21 leads to the

hypophosphorylation of the retinoblastoma (Rb) tumor suppressor protein, which in turn causes

a G2/M phase cell cycle arrest.[1][2] Furthermore, dacinostat has been shown to induce

apoptosis in colon cancer cells and inhibit tumor growth in xenograft models.[1][2] The

induction of apoptosis is a critical mechanism for the anti-tumor activity of HDAC inhibitors.[3]

Dacinostat also influences key signaling pathways, including the c-Myc and Akt pathways.[4]
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Data Presentation
The following tables summarize the quantitative data regarding the efficacy of dacinostat in
colon cancer cell lines.

Cell Line Assay Parameter Value Reference

HCT116 Growth Inhibition IC50 0.01 µM [2]

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in

inhibiting a specific biological or biochemical function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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